6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,3-dimethoxybenzoate

• IUPAC Name: [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2,3-dimethoxybenzoate
• InChI: InChI=1S/C19H17N3O7S2/c1-10(23)20-18-21-22-19(31-18)30-9-11-7-13(24)15(8-28-11)29-17(25)12-5-4-6-14(26-2)16(12)27-3/h4-8H,9H2,1-3H3,(H,20,21,23)
• InChI Key: QLFFZLLDLUCHCO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C19H17N3O7S2
• Molecular Weight: 463.5 g/mol

Description

6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,3-dimethoxybenzoate is a useful research compound. Its molecular formula is C19H17N3O7S2 and its molecular weight is 463.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Novel compounds synthesized from related chemical structures have shown promising anticancer activity against various cancer cell lines. For instance, compounds derived from fluoro substituted benzo[b]pyran demonstrated significant anti-lung cancer activity at low concentrations, comparable to reference drugs such as 5-fluorodeoxyuridine (Hammam et al., 2005). Similarly, other studies focused on the synthesis of heterocyclic compounds incorporating a thiadiazole moiety, which showed potential insecticidal effects and could be indicative of broader biological activities, including anticancer properties (Fadda et al., 2017).

Anti-Inflammatory and Analgesic Activities

Research on novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides has illustrated moderate to significant radical scavenging activity, hinting at their potential as anti-inflammatory and analgesic agents (Ahmad et al., 2012).

Antimicrobial Activity

The synthesis and investigation of 1,3,4-oxadiazole thioether derivatives revealed good antibacterial activities against various strains, including Xanthomonas oryzae pv. oryzae. These compounds, particularly compound 6r, exhibited superior inhibitory effects compared to commercial agents, underscoring their potential for developing new antimicrobial treatments (Song et al., 2017).

Antioxidant Properties

Compounds incorporating triazolo-thiadiazole moieties have demonstrated potent antioxidant properties when compared to standard assays, showcasing their potential for therapeutic applications in managing oxidative stress-related diseases (Sunil et al., 2010).